
Avanbulin activity in resistant cell lines

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Avanbulin

CAS No.: 798577-91-0

Cat. No.: S548169

Get Quote

A Framework for Your Comparison Guide

Once you find the data, here's how you could structure it using the required formats. The table below shows

the type of information to include for a clear comparison.

Cell Line
Resistance
Profile

Avanbulin
IC₅₀

Comparison Drug
IC₅₀

Resistance
Index

Ovarian SKOV3
(Parental)

Sensitive [Value] µM [Value] µM —

Ovarian
SKOV3/CDDP-P

Cisplatin-
resistant

[Value] µM [Value] µM [Value]

Ovarian SKOV3/Taxol-
P

Paclitaxel-
resistant

[Value] µM [Value] µM [Value]

Lung A549 (Parental) Sensitive [Value] µM [Value] µM —

Lung A549/CR Cross-resistant [Value] µM [Value] µM [Value]

Key Experimental Protocol (Example)
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Cell Culture: Maintain cell lines in RPMI-1640 medium with 10% FBS. For resistant lines, include the

selecting agent (e.g., 1 µM Cisplatin) in the medium to maintain resistance pressure [1].
Cytotoxicity Assay: Use the MTT assay. Seed cells in 96-well plates, treat with a concentration

range of Avanbulin and comparison drugs for 72 hours. Measure absorbance at 570 nm [2].
Data Analysis: Calculate IC₅₀ values using non-linear regression. The Resistance Index (RI) is

calculated as (IC₅₀ in resistant cells) / (IC₅₀ in parental cells).

Visualizing Drug Resistance Mechanisms

Once you have the mechanism of action data, you can create a Graphviz diagram. Here is a template you can

adapt, demonstrating the required formatting and color palette.
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Click to download full resolution via product page

This diagram template illustrates potential resistance mechanisms against avanbulin. Replace the

placeholder text with specific mechanisms once your literature search is successful.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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